Cas no 385401-95-6 (5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine)

• Product Name: 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine
• CAS No: 385401-95-6
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 5843811
• PubChem ID: 1039881
• Update Time: 2025-05-23

5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-[(4-methylphenyl)sulfanylmethyl]imidazo[1,2-a]pyridine
• F1563-0081
• 5-methyl-2-((p-tolylthio)methyl)imidazo[1,2-a]pyridine
• 385401-95-6
• CCG-121074
• 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine
• Oprea1_162658
• AKOS001686581

• Inchi： 1S/C16H16N2S/c1-12-6-8-15(9-7-12)19-11-14-10-18-13(2)4-3-5-16(18)17-14/h3-10H,11H2,1-2H3
• InChI Key： WIAMGTAVZFHQEF-UHFFFAOYSA-N
• SMILES： C12=NC(CSC3=CC=C(C)C=C3)=CN1C(C)=CC=C2

Computed Properties

• Exact Mass: 268.10341969g/mol
• Monoisotopic Mass: 268.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine

Introduction to 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine (CAS No. 385401-95-6)

5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 385401-95-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a methyl group at the 5-position and a sulfanylmethyl substituent at the 2-position of the imidazopyridine core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The imidozopyridine scaffold is particularly interesting due to its ability to engage in multiple hydrogen bonding interactions, which is crucial for binding to biological targets with high affinity and selectivity. The 4-methylphenylsulfanyl moiety further enhances the compound's pharmacophoric potential by providing a hydrophobic surface for interaction with lipid-rich environments in biological membranes. This structural feature is often exploited in the design of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine with target proteins with remarkable accuracy. Studies have shown that this compound can interact with ATP-binding pockets of kinases, such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase 3 or T315I), which are implicated in several diseases including leukemia and rheumatoid arthritis. The sulfanylmethyl group at the 2-position is particularly important for stabilizing the transition state during phosphorylation reactions, making this compound a promising lead for developing novel kinase inhibitors.

The synthesis of 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the sulfanylmethyl group efficiently. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving yields while maintaining high purity standards.

In vitro studies have demonstrated that 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine exhibits potent inhibitory activity against several kinases. For instance, it has shown efficacy in inhibiting JAK2V617F, a mutant kinase associated with myeloproliferative neoplasms. The compound's ability to selectively inhibit aberrant signaling pathways without significant off-target effects makes it an attractive candidate for further development into a therapeutic agent.

Preclinical studies are ongoing to evaluate the pharmacokinetic properties of 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine, including its solubility, bioavailability, and metabolic stability. These studies are essential for determining the appropriate dosage regimen and formulation strategies for clinical trials. Additionally, efforts are being made to explore its potential toxicity profiles through comprehensive safety assessments.

The development of novel scaffolds like 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine underscores the importance of structural diversity in drug discovery programs. By leveraging computational tools and synthetic methodologies, researchers can rapidly design and synthesize complex molecules with tailored biological activities. This approach not only accelerates the discovery process but also enhances the likelihood of identifying compounds that meet stringent therapeutic criteria.

The integration of machine learning algorithms into virtual screening campaigns has further accelerated the identification of promising candidates like 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine. These algorithms can predict binding affinities and pharmacokinetic properties with high precision, allowing researchers to prioritize compounds for experimental validation. Such innovations are transforming drug discovery into a more data-driven and efficient process.

Future directions in the research on 5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine include exploring its potential in combination therapies with other small molecules or biologics. Combination regimens have shown promise in overcoming drug resistance and improving treatment outcomes in various diseases. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential.

In conclusion,5-methyl-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine (CAS No. 385401-95-6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research efforts aim to translate these findings into clinical applications that could benefit patients suffering from various diseases.